Cas no 1124194-63-3 (N-(4-Formylpyridin-3-yl)acetamide)

N-(4-Formylpyridin-3-yl)acetamide is a versatile organic compound featuring both an acetamide and a formyl functional group on a pyridine scaffold. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic frameworks. The formyl group offers reactivity for condensation or nucleophilic addition reactions, while the acetamide moiety provides stability and potential hydrogen-bonding interactions. Its pyridine core enhances solubility in polar solvents, facilitating further derivatization. The compound is characterized by high purity and consistent performance, ensuring reliability in research and industrial applications. Its well-defined structure supports precise modifications in medicinal chemistry and material science.

N-(4-Formylpyridin-3-yl)acetamide structure

1124194-63-3 structure

Product Name:N-(4-Formylpyridin-3-yl)acetamide

CAS No:1124194-63-3

MF:C₈H₈N₂O₂

MW:164.161321640015

MDL:MFCD13689206

CID:1099268

PubChem ID:46835229

Update Time:2025-06-08

N-(4-Formylpyridin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

- N-(4-formyl-3-pyridinyl)-Acetamide
- N-(4-formylpyridin-3-yl)acetamide
- CS-0210927
- AS-37256
- SY240909
- AKOS015841072
- 3-(ACETYLAMINO)-4-PYRIDIN-FORMALDEHYDE
- DB-371123
- MFCD13689206
- DTXSID60676341
- N-(4-Formyl-3-pyridyl)acetamide
- SB53389
- SCHEMBL3231667
- 1124194-63-3
- ZUB19463
- N-(4-Formylpyridin-3-yl)acetamide
- MDL： MFCD13689206
- Inchi： 1S/C8H8N2O2/c1-6(12)10-8-4-9-3-2-7(8)5-11/h2-5H,1H3,(H,10,12)
- InChI Key： QXEFMYBPXJVIHG-UHFFFAOYSA-N
- SMILES： O=C(C)NC1C=NC=CC=1C=O

Computed Properties

Exact Mass: 164.058577502g/mol
Monoisotopic Mass: 164.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 182
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 59.1Å²

N-(4-Formylpyridin-3-yl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F691380-10mg	N-(4-Formylpyridin-3-yl)acetamide	1124194-63-3		10mg	$ 50.00	2022-06-04
TRC	F691380-50mg	N-(4-Formylpyridin-3-yl)acetamide	1124194-63-3		50mg	$ 160.00	2022-06-04
TRC	F691380-100mg	N-(4-Formylpyridin-3-yl)acetamide	1124194-63-3		100mg	$ 250.00	2022-06-04
Chemenu	CM317556-1g	N-(4-Formylpyridin-3-yl)acetamide	1124194-63-3	95%+	1g	$575	2022-06-14
Alichem	A029193026-1g	N-(4-Formylpyridin-3-yl)acetamide	1124194-63-3	95%	1g	$453.68	2023-09-04
Alichem	A029193026-5g	N-(4-Formylpyridin-3-yl)acetamide	1124194-63-3	95%	5g	$1361.04	2023-09-04
eNovation Chemicals LLC	D761773-100mg	N-(4-Formylpyridin-3-yl)acetamide	1124194-63-3	95%	100mg	$140	2024-06-07
eNovation Chemicals LLC	D761773-250mg	N-(4-Formylpyridin-3-yl)acetamide	1124194-63-3	95%	250mg	$155	2024-06-07
Chemenu	CM317556-5g	N-(4-Formylpyridin-3-yl)acetamide	1124194-63-3	95%	5g	$1100	2021-08-18
Aaron	AR007TZ9-100mg	N-(4-Formylpyridin-3-yl)acetamide	1124194-63-3	98%	100mg	$57.00	2025-01-23

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Additional information on N-(4-Formylpyridin-3-yl)acetamide

Introduction to N-(4-Formylpyridin-3-yl)acetamide (CAS No. 1124194-63-3)

N-(4-Formylpyridin-3-yl)acetamide is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique molecular structure and versatile applications. This compound, identified by the CAS number 1124194-63-3, has garnered attention due to its potential in various biochemical interactions and synthetic pathways. The presence of both formyl and amide functional groups makes it a valuable intermediate in the development of complex molecules, particularly in medicinal chemistry.

The molecular structure of N-(4-formylpyridin-3-yl)acetamide consists of a pyridine ring substituted at the 4-position with a formyl group and at the 3-position with an acetamide moiety. This arrangement imparts distinct reactivity, making it a useful building block for the synthesis of more intricate pharmacophores. The formyl group, in particular, is highly reactive and can participate in condensation reactions, forming Schiff bases and other derivatives that are of interest in drug discovery.

In recent years, N-(4-formylpyridin-3-yl)acetamide has been explored for its role in the development of novel therapeutic agents. Its ability to act as a precursor for more complex molecules has been leveraged in the synthesis of inhibitors targeting various biological pathways. For instance, studies have shown its utility in creating compounds that interact with enzymes involved in inflammation and cancer metabolism. The acetamide group also contributes to hydrogen bonding capabilities, enhancing binding affinity in drug design.

One of the most compelling aspects of N-(4-formylpyridin-3-yl)acetamide is its versatility in cross-coupling reactions. The formyl group can undergo reactions such as condensation with amines to form imines or aldehydes, while the pyridine ring can participate in palladium-catalyzed coupling reactions like Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are common motifs in many active pharmaceutical ingredients (APIs).

Recent advancements in synthetic methodologies have further highlighted the importance of N-(4-formylpyridin-3-yl)acetamide. Techniques such as flow chemistry have enabled more efficient and scalable production of this compound, reducing reaction times and improving yields. Additionally, green chemistry principles have been applied to minimize waste and hazardous byproducts, aligning with the growing emphasis on sustainable pharmaceutical practices.

The compound's potential extends beyond synthetic applications into biological activity. Preliminary studies have indicated that derivatives of N-(4-formylpyridin-3-yl)acetamide exhibit properties that may be beneficial in treating neurological disorders. The pyridine scaffold is known to interact with central nervous system receptors, suggesting that modifications of this molecule could lead to novel therapeutics for conditions such as Alzheimer's disease or Parkinson's disease.

In conclusion, N-(4-formylpyridin-3-yl)acetamide (CAS No. 1124194-63-3) represents a cornerstone in modern chemical and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative treatments. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of scientific exploration.